Cas no 1919888-02-0 (1-tert-butyl 4-methyl (2R,4R)-2-methylpiperidine-1,4-dicarboxylate)

• Product Name: 1-tert-butyl 4-methyl (2R,4R)-2-methylpiperidine-1,4-dicarboxylate
• CAS No: 1919888-02-0
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5070947
• PubChem ID: 118047214
• Update Time: 2026-03-01

1-tert-butyl 4-methyl (2R,4R)-2-methylpiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate
• N-Boc-2-methyl-1,4-piperidinedicarboxylic Acid Methyl Ester
• 1-O-tert-butyl 4-O-methyl 2-methylpiperidine-1,4-dicarboxylate
• SB43884
• 4-Methyl 1-boc-2-methylpiperidine-4-carboxylate
• 1-tert-Butyl-4-methyl-2-methylpiperidine-1,4-dicarboxylate
• 1-tert-butyl 4-methyl (2R,4R)-2-methylpiperidine-1,4-dicarboxylate
• 1919888-02-0
• SCHEMBL16681413
• 1-O-tert-butyl 4-O-methyl (2R,4R)-2-methylpiperidine-1,4-dicarboxylate
• (2R,4R)-1-tert-Butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate
• Rel-1-(tert-butyl) 4-methyl (2R,4R)-2-methylpiperidine-1,4-dicarboxylate
• 1715911-85-5
• MVHJLPVFTFKCGA-NXEZZACHSA-N
• O1-tert-butyl O4-methyl(2R,4R)-2-methylpiperidine-1,4-dicarboxylate
• Cis-1-tert-butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate
• starbld0018178
• 1,4-Piperidinedicarboxylic acid, 2-methyl-, 1-(1,1-dimethylethyl) 4-methyl ester, (2R,4R)-
• CS-0092133

• Inchi： 1S/C13H23NO4/c1-9-8-10(11(15)17-5)6-7-14(9)12(16)18-13(2,3)4/h9-10H,6-8H2,1-5H3
• InChI Key： MVHJLPVFTFKCGA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(=O)OC)CC1C)=O

Computed Properties

• Exact Mass: 257.16270821 g/mol
• Monoisotopic Mass: 257.16270821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8
• Molecular Weight: 257.33

Additional information on 1-tert-butyl 4-methyl (2R,4R)-2-methylpiperidine-1,4-dicarboxylate

Introduction to 1-tert-butyl 4-methyl (2R,4R)-2-methylpiperidine-1,4-dicarboxylate (CAS No. 1919888-02-0)

1-tert-butyl 4-methyl (2R,4R)-2-methylpiperidine-1,4-dicarboxylate, identified by its CAS number 1919888-02-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its tert-butyl and methyl substituents as well as its specific stereochemistry at the 2R and 4R positions, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of 1-tert-butyl 4-methyl (2R,4R)-2-methylpiperidine-1,4-dicarboxylate represent a culmination of advanced organic synthesis techniques and stereochemical control methodologies. The presence of two carboxylate groups at the 1 and 4 positions enhances the compound's solubility in polar solvents and its reactivity in further functionalization processes. This makes it a valuable intermediate in the construction of more complex pharmacophores designed for targeted therapeutic effects.

In recent years, there has been a growing interest in piperidine derivatives due to their role as key scaffolds in the development of novel drugs. The stereochemical purity of 1-tert-butyl 4-methyl (2R,4R)-2-methylpiperidine-1,4-dicarboxylate is particularly noteworthy, as enantiomeric purity can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug candidate. Advanced chromatographic techniques and spectroscopic methods have been employed to ensure the high enantiomeric excess of this compound, which is critical for its intended applications in medicinal chemistry.

One of the most compelling aspects of 1-tert-butyl 4-methyl (2R,4R)-2-methylpiperidine-1,4-dicarboxylate is its potential as a building block for drugs targeting neurological disorders. Piperidine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The specific arrangement of substituents in this compound may facilitate interactions with certain receptor subtypes, making it a candidate for further exploration in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

Recent research has also highlighted the compound's utility in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in cancer and inflammatory diseases. The carboxylate groups in 1-tert-butyl 4-methyl (2R,4R)-2-methylpiperidine-1,4-dicarboxylate provide multiple sites for covalent or non-covalent binding interactions with kinase active sites. This has led to investigations into its potential as a lead compound for kinase-targeted therapies.

The structural rigidity conferred by the piperidine ring system and the bulky tert-butyl group at position 1 further enhance the compound's binding affinity to biological targets. These features help to minimize off-target effects by ensuring that interactions are highly specific to the intended receptors or enzymes. Such selectivity is paramount in drug development to avoid adverse side effects.

In addition to its pharmacological potential, 1-tert-butyl 4-methyl (2R,4R)-2-methylpiperidine-1,4-dicarboxylate has been studied for its role in material science applications. The unique combination of functional groups makes it a versatile precursor for polymers and coatings that exhibit enhanced mechanical strength and chemical resistance. These properties are particularly valuable in industries where durability under harsh conditions is essential.

The synthesis of 1-tert-butyl 4-methyl (2R,4R)-2-methylpiperidine-1,4-dicarboxylate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Catalytic methods have been employed to streamline certain transformations while maintaining stereochemical integrity. Advances in flow chemistry have also enabled more efficient production processes for this compound.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-tert-butyl 4-methyl (2R,4R)-2-methylpiperidine-1,4-dicarboxylate will remain at the forefront of drug discovery efforts. Their structural complexity and functional diversity offer endless possibilities for designing molecules with tailored biological activities. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these laboratory findings into clinical applications that improve human health.

The future prospects for 1-tert-butyl 4-methyl (2R,4R)-2-methylpiperidine-1,4-dicarboxylate are bright indeed. With ongoing investigations into its pharmacological properties and synthetic modifications, this compound is poised to play an important role in next-generation therapeutics. Its unique combination of structural features ensures that it will continue to be a subject of intense interest among researchers seeking innovative solutions to complex medical challenges.